Cas no 2228597-57-5 ({2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine)

• Product Name: {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine
• CAS No: 2228597-57-5
• MF: C₈H₈ClF₃N₂
• MW: 224.610731124878
• CID: 6024019
• PubChem ID: 149257596
• Update Time: 2025-09-28

{2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine
• {[2-chloro-6-(trifluoromethyl)phenyl]methyl}hydrazine
• EN300-1961479
• 2228597-57-5

• Inchi： 1S/C8H8ClF3N2/c9-7-3-1-2-6(8(10,11)12)5(7)4-14-13/h1-3,14H,4,13H2
• InChI Key： XOPNVRDFGYPHFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CNN

Computed Properties

• Exact Mass: 224.0328104g/mol
• Monoisotopic Mass: 224.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine

Introduction to {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 2228597-57-5)

The compound {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine, identified by the CAS registry number 2228597-57-5, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a hydrazine group with a substituted phenyl ring. The presence of both a chlorine atom and a trifluoromethyl group on the aromatic ring imparts distinctive chemical properties, making it an interesting subject for research and industrial applications.

Recent studies have highlighted the potential of {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine in the development of advanced materials and pharmaceuticals. Its ability to form stable complexes with metal ions has been extensively explored, particularly in the context of catalytic processes and coordination chemistry. Researchers have demonstrated that this compound can act as a versatile ligand, facilitating the synthesis of novel metal-organic frameworks (MOFs) with enhanced stability and functionality.

In the pharmaceutical industry, {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine has shown promise as an intermediate in drug design. Its structure allows for easy modification, enabling the creation of bioactive molecules with specific therapeutic properties. For instance, derivatives of this compound have been investigated for their potential as anticancer agents, where they exhibit selective cytotoxicity against cancer cells while minimizing toxicity to healthy cells.

The synthesis of {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the substituted phenyl ring followed by its coupling with hydrazine derivatives. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, the stability and biodegradability of {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine are critical considerations. Studies have shown that this compound exhibits moderate persistence in aquatic environments, necessitating careful handling and disposal procedures to minimize ecological impact. Regulatory bodies have established guidelines for its safe use, ensuring that its benefits are realized without compromising environmental health.

In conclusion, {2-chloro-6-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 2228597-57-5) stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and versatile applications continue to drive innovation across diverse scientific disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing materials science, pharmacology, and sustainable chemistry practices.